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Abstract
This technical guide provides a comprehensive overview of potassium dithioformate, a

sulfur-containing organic compound. It details the chemical identity, including its CAS number

and IUPAC nomenclature, and summarizes its known chemical and physical properties. This

document also explores the general synthesis, reactivity, and biological significance of the

broader class of dithiocarbamates, to which potassium dithioformate belongs, with a focus on

their mechanisms of action and interactions with biological signaling pathways. Due to the

limited availability of data for potassium dithioformate specifically, this guide draws upon

information from closely related compounds and the dithiocarbamate class as a whole to

provide a thorough understanding for research and development applications.

Chemical Identification and Properties
Potassium dithioformate, also known by its systematic IUPAC name potassium

methanedithioate, is the potassium salt of dithioformic acid.

Table 1: Chemical and Physical Data for Potassium Dithioformate
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Property Value Citation

CAS Number 30962-16-4

IUPAC Name Potassium methanedithioate

Molecular Formula CHKS₂

Molecular Weight 116.25 g/mol

Appearance Data not available

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Spectroscopic Data Data not available

Note: Specific experimental data for the physical and spectroscopic properties of potassium
dithioformate are not readily available in published literature. The data presented for related

compounds or the general class should be used as an estimation.

Synthesis and Reactivity
General Synthesis of Dithiocarbamates
The synthesis of dithiocarbamates, including potassium dithioformate, generally involves the

reaction of carbon disulfide with a primary or secondary amine in the presence of a base. For

the synthesis of potassium dithioformate, the reaction would theoretically involve the reaction

of a source of formate or a related precursor with a sulfurating agent in the presence of a

potassium base.

Experimental Protocol: General Synthesis of Potassium Dithiocarbamates

A common method for the synthesis of dithiocarbamates involves the following general steps:

Dissolution of an appropriate amine in a suitable solvent (e.g., ethanol, isopropanol).

Addition of a stoichiometric amount of potassium hydroxide to the solution.
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Slow, dropwise addition of carbon disulfide to the reaction mixture, often under cooling to

control the exothermic reaction.

Stirring of the reaction mixture for a specified period to ensure complete reaction.

Precipitation of the potassium dithiocarbamate salt, which can then be isolated by filtration,

washed with a non-polar solvent (e.g., ether), and dried under vacuum.

Reactivity of Dithiocarbamates
Dithiocarbamates are versatile reagents in organic synthesis. The sulfur atoms are

nucleophilic, and the dithiocarbamate anion can act as a ligand to form stable complexes with a

wide range of metal ions. These complexes are often highly colored and have applications in

analytical chemistry and as catalysts. The dithiocarbamate group can also be modified through

alkylation or oxidation to form various other sulfur-containing compounds.

Biological Activity and Signaling Pathways
While specific studies on the biological activity of potassium dithioformate are limited, the

broader class of dithiocarbamates has been extensively studied and exhibits a wide range of

biological effects.

Mechanism of Action
The biological activity of dithiocarbamates is often attributed to their ability to chelate metal

ions, particularly transition metals that are essential for the function of various enzymes. By

binding to these metal cofactors, dithiocarbamates can inhibit enzyme activity and disrupt

critical cellular processes.

Furthermore, dithiocarbamates and their metabolites can interact with sulfhydryl groups in

proteins, leading to the modification of protein structure and function. This can affect a variety

of cellular processes, including signal transduction and enzyme catalysis.

Signaling Pathway Interactions
Dithiocarbamates have been shown to modulate several key signaling pathways, which is of

significant interest in drug development.
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NF-κB Signaling Pathway: One of the most well-documented effects of dithiocarbamates is

the inhibition of the nuclear factor-kappa B (NF-κB) signaling pathway. NF-κB is a crucial

transcription factor involved in inflammatory responses, immune regulation, and cell survival.

By inhibiting NF-κB activation, dithiocarbamates can exert anti-inflammatory and potentially

anti-cancer effects. The proposed mechanism involves the inhibition of the proteasome,

which is responsible for the degradation of the inhibitory IκB proteins that hold NF-κB in an

inactive state in the cytoplasm.
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To cite this document: BenchChem. [Potassium dithioformate CAS number and IUPAC
nomenclature.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15184701#potassium-dithioformate-cas-number-and-
iupac-nomenclature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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